Cas no 109771-11-1 ((2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside)

(2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside structure
109771-11-1 structure
Product Name:(2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside
CAS No:109771-11-1
MF:C33H54O12
MW:642.774672031403
CID:1193029
PubChem ID:184118
Update Time:2025-04-20

(2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside
    • DTXSID80911342
    • 2,5,14,20,22-Pentahydroxy-6-oxocholest-7-en-3-yl hexopyranoside
    • 109771-11-1
    • Inchi: 1S/C33H54O12/c1-16(2)6-7-23(36)31(5,41)22-9-11-32(42)18-12-24(37)33(43)14-20(44-28-27(40)26(39)25(38)21(15-34)45-28)19(35)13-30(33,4)17(18)8-10-29(22,32)3/h12,16-17,19-23,25-28,34-36,38-43H,6-11,13-15H2,1-5H3/t17-,19-,20+,21+,22-,23+,25+,26-,27+,28+,29+,30+,31+,32?,33+/m0/s1
    • InChI Key: STDCFRKFHAKYAH-MWYUFOHTSA-N
    • SMILES: OC12CC[C@H]([C@](C)([C@@H](CCC(C)C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@]2(C[C@H]([C@H](C[C@]12C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O

Computed Properties

  • Exact Mass: 642.36162
  • Monoisotopic Mass: 642.361527
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 8
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 218
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.39
  • Boiling Point: 852.1°C at 760 mmHg
  • Flash Point: 266.1°C
  • Refractive Index: 1.62
  • PSA: 217.6
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